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Compound of Interest

Compound Name: 2'-Deoxyuridine-13C,15N2

Cat. No.: B12398814 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2'-Deoxyuridine-¹³C,¹⁵N₂, a stable isotope-labeled nucleoside analog. By

adhering to these procedural steps, laboratories can maintain a safe working environment and

comply with regulatory standards.

Core Principles of Disposal
The disposal procedure for 2'-Deoxyuridine-¹³C,¹⁵N₂ is governed by two key factors: the non-

radioactive nature of the isotopic labels and the inherent chemical properties of the

deoxyuridine molecule.

Stable Isotope Labeling: The ¹³C and ¹⁵N isotopes are stable and do not pose a radiological

hazard. Therefore, disposal procedures for radioactive waste are not required. The waste is

treated as chemical waste.[1][2]

Chemical Nature: As a nucleoside analog, the chemical properties of 2'-deoxyuridine dictate

the primary disposal route. While not classified as acutely toxic, it is prudent to handle it as a

chemical waste and avoid indiscriminate disposal.
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This step-by-step plan outlines the recommended procedure for the safe disposal of 2'-

Deoxyuridine-¹³C,¹⁵N₂.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves, when handling the compound and its waste.

Conduct all weighing and solution preparation in a well-ventilated area or a chemical fume

hood to avoid inhalation of the powder.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette

tips, vials), in a designated, clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Aqueous Waste:

Collect all aqueous solutions containing 2'-Deoxyuridine-¹³C,¹⁵N₂ in a separate, labeled

hazardous waste container for aqueous chemical waste.

Do not mix with organic solvent waste or other incompatible waste streams.

Organic Solvent Waste:

If 2'-Deoxyuridine-¹³C,¹⁵N₂ is dissolved in an organic solvent, collect the waste in a

designated container for flammable or halogenated organic waste, as appropriate.

Ensure the waste container is properly vented if necessary and stored away from ignition

sources.

3. Waste Container Labeling:
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All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "2'-Deoxyuridine-¹³C,¹⁵N₂"

The concentration or approximate amount of the compound in the waste.

The solvent(s) present in the container.

The date the waste was first added to the container.

The responsible individual and laboratory contact information.

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure secondary containment is in place for liquid waste containers to prevent spills.

Keep waste containers closed at all times, except when adding waste.

5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Crucially, consult the manufacturer's Safety Data Sheet (SDS) for 2'-Deoxyuridine-¹³C,¹⁵N₂

(CAS Number: 369656-76-8) for any specific disposal instructions or hazard classifications.

[3][4] The SDS will provide the most definitive guidance.

Quantitative Data Summary
While specific quantitative disposal limits for 2'-Deoxyuridine-¹³C,¹⁵N₂ are not readily available

in the public domain and would be specified by local regulations and the compound's SDS, the

following table summarizes key identifiers for this compound.
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Parameter Value Source

CAS Number 369656-76-8 [3][4][5]

Molecular Formula ¹³C₉H₁₂¹⁵N₂O₅ [5]

Isotopic Enrichment Typically ≥98% for ¹³C and ¹⁵N N/A

Radiological Hazard None (Stable Isotopes) [1][2]

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory practices for

chemical waste management. No specific experimental protocols for the degradation or

neutralization of 2'-Deoxyuridine-¹³C,¹⁵N₂ prior to disposal are recommended without explicit

guidance from a validated source or the manufacturer's SDS. The primary protocol is

segregation, proper labeling, and professional disposal.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of 2'-Deoxyuridine-

¹³C,¹⁵N₂.
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Caption: Disposal decision workflow for 2'-Deoxyuridine-¹³C,¹⁵N₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

